4,4-difluoro-1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine
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Description
4,4-difluoro-1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine is a useful research compound. Its molecular formula is C10H15F2N3 and its molecular weight is 215.248. The purity is usually 95%.
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Scientific Research Applications
Aurora Kinase Inhibitor
Compounds structurally related to "4,4-difluoro-1-((1-methyl-1H-pyrazol-4-yl)methyl)piperidine" have been studied for their potential as Aurora kinase inhibitors, which may be useful in treating cancer. Aurora kinases are essential for cell division, and their inhibition can suppress tumor growth. The specific compound mentioned has characteristics that make it a candidate for cancer therapeutics (ロバート ヘンリー,ジェームズ, 2006).
Synthesis of Novel Heterocyclic Compounds
Research has focused on the synthesis of novel compounds with the pyrazol-4-yl substituent, which is part of the chemical structure of interest. These compounds have been synthesized through various reactions and characterized by different spectroscopic methods. They have potential applications in developing new materials or therapeutic agents due to their unique chemical structures (D. Richter et al., 2009).
Key Intermediate in Drug Synthesis
The pyrazolyl piperidine structure has been identified as a key intermediate in the synthesis of Crizotinib, a drug used in cancer therapy. The robust synthesis of such intermediates is crucial for the large-scale production of pharmaceuticals (Steven J. Fussell et al., 2012).
Electrochemical Studies
Compounds incorporating the pyrazolone moiety, similar to the one , have been synthesized and characterized, including electrochemical behavior studies. These studies contribute to understanding the compounds' reactivity and potential applications in electrochemical devices or sensors (K. Naik et al., 2013).
Fluorescent Film Monomers
Research into the synthesis of piperidin-4-ols and their acrylates with pyrazol-5-yl groups has shown promise for these compounds as monomers in the preparation of fluorescent films. This application could be significant in materials science, particularly in creating new types of responsive or emitting materials (E. A. Soboleva et al., 2017).
Properties
IUPAC Name |
4,4-difluoro-1-[(1-methylpyrazol-4-yl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15F2N3/c1-14-7-9(6-13-14)8-15-4-2-10(11,12)3-5-15/h6-7H,2-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTLJINRMCOEUOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CN2CCC(CC2)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15F2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.